Cas no 2649067-64-9 (1-Isocyanato-1-(3,3,3-trifluoropropyl)cyclopropane)

• Product Name: 1-Isocyanato-1-(3,3,3-trifluoropropyl)cyclopropane
• CAS No: 2649067-64-9
• MF: C₇H₈F₃NO
• MW: 179.13973236084
• CID: 5873872
• PubChem ID: 165632754
• Update Time: 2023-11-20

1-Isocyanato-1-(3,3,3-trifluoropropyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-isocyanato-1-(3,3,3-trifluoropropyl)cyclopropane
• EN300-1951107
• 2649067-64-9
• 1-Isocyanato-1-(3,3,3-trifluoropropyl)cyclopropane

• Inchi： 1S/C7H8F3NO/c8-7(9,10)4-3-6(1-2-6)11-5-12/h1-4H2
• InChI Key： JURFPCXOEABDHH-UHFFFAOYSA-N
• SMILES： FC(CCC1(CC1)N=C=O)(F)F

Computed Properties

• Exact Mass: 179.05579836g/mol
• Monoisotopic Mass: 179.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.4Ų